Cas no 2680856-89-5 (1-{4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid
• CAS No: 2680856-89-5
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 5636122
• PubChem ID: 165918270
• Update Time: 2025-06-26

1-{4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283121
• 2680856-89-5
• 1-{4-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}cyclopropane-1-carboxylic acid
• 1-{4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H19NO5/c1-2-9-19-11(17)14-7-5-13(18,6-8-14)12(3-4-12)10(15)16/h2,18H,1,3-9H2,(H,15,16)
• InChI Key： FHFCYNYODVLPPF-UHFFFAOYSA-N
• SMILES： OC1(CCN(C(=O)OCC=C)CC1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 269.12632271g/mol
• Monoisotopic Mass: 269.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-{4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid

Compound CAS No. 2680856-89-5: 1-{4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}cyclopropane-1-carboxylic Acid

1-{4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. The compound's chemical structure is characterized by the presence of a cyclopropane-1-carboxylic acid moiety, which is substituted with a piperidin-4-yl group. This piperidin-4-yl group is further functionalized with a prop-2-en-1-yloxy chain, which is linked to a hydroxy group via a carbonyl linkage. The CAS No. 2680856-89-5 designation highlights the compound's distinct chemical identity and its potential for therapeutic applications.

Recent studies have demonstrated that the cyclopropane-1-carboxylic acid scaffold is a promising platform for the development of novel therapeutics due to its ability to modulate membrane interactions and cellular signaling pathways. The piperidin-4-yl ring, a six-membered nitrogen-containing heterocycle, is known for its versatility in drug design, offering opportunities for the introduction of various functional groups that can enhance bioavailability and target specificity. The prop-2-en-1-yloxy chain, a conjugated alkene group, introduces additional reactivity and stereochemical complexity, which may influence the compound's pharmacokinetic properties and biological activity.

The hydroxy group in the piperidin-4-yl ring plays a critical role in the compound's solubility and hydrogen bonding capacity, which are essential for its interaction with biological targets. The carbonyl linkage connecting the prop-2-en-1-yloxy chain to the piperidin-4-yl group is a key structural feature that may contribute to the compound's stability and metabolic profile. These structural elements collectively define the compound's chemical and biological behavior, making it a subject of interest for researchers exploring new therapeutic strategies.

Current research on 1-{4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid has focused on its potential applications in pharmaceutical development and drug discovery. The compound's unique molecular architecture suggests it may have utility in targeting diseases associated with membrane-related pathophysiology, such as neurodegenerative disorders and inflammatory conditions. The presence of the cyclopropane-1-carboxylic acid moiety, which is known to interact with lipid membranes, may enable the compound to modulate cellular processes through membrane perturbation or signal transduction mechanisms.

Studies on similar compounds have shown that cyclopropane derivatives can exhibit antimicrobial and anti-inflammatory activities, which may be relevant to the compound's potential therapeutic applications. The piperidin-4-yl ring, when functionalized with hydrophilic or hydrophobic groups, can influence the compound's ability to cross biological membranes and interact with intracellular targets. The prop-2-en-1-yloxy chain, with its conjugated alkene functionality, may also contribute to the compound's reactivity, potentially enabling it to participate in redox reactions or form covalent bonds with biomolecules.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the compound's interactions with biological targets and its potential for drug-target binding affinity. These computational tools have identified the cyclopropane-1-carboxylic acid moiety as a potential scaffold for designing molecules that can modulate ion channel activity or receptor-mediated signaling pathways. The piperidin-4-yl ring, with its ability to adopt multiple conformations, may also play a role in the compound's ability to bind to G protein-coupled receptors (GPCRs) or ionotropic receptors, which are critical for cellular communication.

The hydroxy group in the piperidin-4-yl ring may further enhance the compound's hydrophilicity, which is important for its solubility in aqueous environments and its ability to interact with hydrophilic biological targets such as proteins or nucleic acids. The carbonyl linkage, which connects the prop-2-en-1-yloxy chain to the piperidin-4-yl group, may also contribute to the compound's hydrogen bonding capacity, enabling it to form stable interactions with amino acid residues in target proteins. These interactions are crucial for the compound's ability to achieve target specificity and therapeutic efficacy.

Experimental studies on similar compounds have revealed that cyclopropane derivatives can exhibit antioxidant properties by scavenging free radicals or modulating oxidative stress in biological systems. The piperidin-4-yl ring, when functionalized with hydroxy or carbonyl groups, may also contribute to the compound's antioxidant activity by participating in electronic interactions with reactive oxygen species (ROS). The prop-2-en-1-yloxy chain, with its conjugated alkene functionality, may further enhance the compound's ability to neutralize free radicals through electronic resonance effects.

Recent research has also explored the synthetic pathways for the preparation of 1-{4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid, highlighting the challenges and opportunities in its chemical synthesis. The cyclopropane-1-carboxylic acid moiety is typically synthesized through cyclopropanation reactions, which require precise control of reaction conditions to achieve the desired stereochemistry and regioselectivity. The piperidin-4-yl ring, on the other hand, can be functionalized through alkylation or acylation reactions, which may introduce the hydroxy and carbonyl groups in the compound.

The prop-2-en-1-yloxy chain, which is a key structural element of the compound, can be introduced through alkene functionalization reactions, such as hydroxylation or epoxidation. These synthetic strategies require careful optimization to ensure the stereochemical integrity of the prop-2-en-1-yloxy chain and its compatibility with the cyclopropane-1-carboxylic acid and piperidin-4-yl moieties. The successful synthesis of 1-{4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid would represent a significant achievement in organic chemistry and drug design, opening new avenues for the development of therapeutic agents.

Overall, 1-{4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}cyclopropane-1-carboxylic acid is a complex organic compound with a unique molecular structure that has the potential to impact various areas of pharmaceutical research and biomedical science. Its chemical and biological properties, as well as its synthetic feasibility, make it a promising candidate for further investigation and development as a novel therapeutic agent.